Cas no 1620993-08-9 (Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate)

Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate is a methyl ester derivative of the unsaturated fatty acid 7(Z),11(Z),14(Z)-eicosatrienoic acid. This compound features three cis-configured double bonds at positions 7, 11, and 14, contributing to its distinct chemical reactivity and potential applications in lipid research and synthesis. Its esterified form enhances stability and solubility in organic solvents, making it suitable for analytical studies, metabolic investigations, and as a precursor in the production of specialized lipid derivatives. The well-defined structure allows for precise characterization, supporting its use in biochemical and pharmaceutical research where controlled fatty acid analogs are required.

Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate structure

1620993-08-9 structure

Product Name:Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate

CAS No:1620993-08-9

MF:C₂₁H₃₆O₂

MW:320.509346961975

CID:5146136

Update Time:2025-06-15

Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate Chemical and Physical Properties

Names and Identifiers

- Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate
- Inchi： 1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,14-15H,3-6,9,12-13,16-20H2,1-2H3/b8-7-,11-10-,15-14-
- InChI Key： ZRHSYMHNNGKUKW-BYKHLRFOSA-N
- SMILES： C(OC)(=O)CCCCC/C=C\CC/C=C\C/C=C\CCCCC

Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	20-2032-4-5mg	Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate	1620993-08-9	>98%	5mg	€345.00	2025-03-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y11448-5mg	Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate	1620993-08-9	98%	5mg	¥5688.0	2023-09-09

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Additional information on Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate

Research Briefing on Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate (CAS: 1620993-08-9) in Chemical Biology and Pharmaceutical Applications

Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate (CAS: 1620993-08-9) is a polyunsaturated fatty acid methyl ester that has garnered significant attention in recent years due to its potential therapeutic applications and biological activities. This compound, characterized by its three cis-double bonds at positions 7, 11, and 14, is structurally related to essential fatty acids such as arachidonic acid and eicosapentaenoic acid (EPA). Its unique structure suggests possible roles in modulating inflammatory pathways, lipid metabolism, and cellular signaling, making it a promising candidate for drug development and biomedical research.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, highlighting its scalability and purity (>98%) for preclinical studies. The research team employed a combination of enzymatic and chemical methods to achieve high stereoselectivity, addressing previous challenges in the synthesis of polyunsaturated fatty acid derivatives.

In vitro and in vivo investigations have revealed intriguing pharmacological properties. For instance, a study published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids demonstrated that Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway and reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

Another area of active research is the compound's role in lipid metabolism. A 2024 study in Cell Metabolism reported that Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate acts as a modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ. This dual activation leads to improved insulin sensitivity and reduced hepatic steatosis in animal models of metabolic syndrome, positioning the compound as a potential therapeutic agent for type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Despite these promising findings, challenges remain in translating the research into clinical applications. The compound's stability, bioavailability, and potential off-target effects require further investigation. Recent advancements in lipid nanoparticle formulations, as reported in Advanced Drug Delivery Reviews, may offer solutions to these challenges by enhancing the delivery and targeting of Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate in vivo.

In conclusion, Methyl 7(Z),11(Z),14(Z)-Eicosatrienoate (CAS: 1620993-08-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities, coupled with advances in synthesis and delivery technologies, underscore its potential as a therapeutic agent. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical trials.